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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B3028452 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of

Rutin Hydrate's Synergistic Effects with Other Bioactive Compounds.

Rutin hydrate, a versatile flavonoid glycoside, has garnered significant attention for its

potential to enhance the therapeutic efficacy of various compounds across different

applications. This guide provides a comprehensive comparison of the synergistic effects of

rutin hydrate when combined with an antibiotic (Amikacin), an anticancer drug (5-

Fluorouracil), and an antidiabetic medication (Metformin). The following sections present

quantitative data, detailed experimental protocols, and visual representations of the underlying

signaling pathways to support further research and drug development endeavors.

Synergistic Antibacterial Activity: Rutin Hydrate and
Amikacin
The combination of rutin hydrate with the aminoglycoside antibiotic amikacin has

demonstrated a significant synergistic effect against Escherichia coli. This synergy presents a

promising strategy to combat antibiotic resistance by enhancing the efficacy of existing

antibiotics.
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Compound(s) Organism Metric Value Interpretation

Rutin Hydrate +

Amikacin
Escherichia coli

Fractional

Inhibitory

Concentration

Index (FICI)

0.1875–0.5[1][2] Synergistic Effect

Experimental Protocol: Checkerboard Microdilution
Assay
This method is employed to determine the synergistic interaction between two antimicrobial

agents.

Materials:

Rutin hydrate solution

Amikacin solution

Mueller-Hinton Broth (MHB)

Escherichia coli inoculum (adjusted to 0.5 McFarland standard)

96-well microtiter plates

Spectrophotometer

Procedure:

Preparation of Drug Dilutions: Prepare serial twofold dilutions of rutin hydrate horizontally

and amikacin vertically in a 96-well plate. The concentrations should typically range from

sub-inhibitory to supra-inhibitory based on their individual Minimum Inhibitory Concentrations

(MICs).

Inoculation: Add the standardized bacterial inoculum to each well.

Incubation: Incubate the plates at 37°C for 18-24 hours.
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Reading Results: Determine the MIC of each drug alone and in combination by observing

the lowest concentration that inhibits visible bacterial growth.

FICI Calculation: The Fractional Inhibitory Concentration Index (FICI) is calculated using the

following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug

B in combination / MIC of drug B alone)

Synergy: FICI ≤ 0.5

Additive: 0.5 < FICI ≤ 1

Indifference: 1 < FICI ≤ 4

Antagonism: FICI > 4

Signaling Pathway and Mechanism of Action
The synergistic antibacterial action of rutin and amikacin against E. coli is attributed to a multi-

faceted mechanism. Rutin hydrate disrupts the bacterial cell wall and membrane, thereby

increasing its permeability. This allows for enhanced intracellular accumulation of amikacin,

which then inhibits protein synthesis by binding to the 30S ribosomal subunit, leading to

bacterial cell death.
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Rutin Hydrate + 5-Fluorouracil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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